N-({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methyl-3-furamide

• IUPAC Name: N-[[1-[2-(4-methoxyphenyl)ethyl]piperidin-3-yl]methyl]-N-methylfuran-3-carboxamide
• InChI: InChI=1S/C21H28N2O3/c1-22(21(24)19-10-13-26-16-19)14-18-4-3-11-23(15-18)12-9-17-5-7-20(25-2)8-6-17/h5-8,10,13,16,18H,3-4,9,11-12,14-15H2,1-2H3
• InChI Key: AUMUOVDWTMMHAE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCN(C1)CCC2=CC=C(C=C2)OC)C(=O)C3=COC=C3
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

The compound “N-({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methyl-3-furamide” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals and natural products. The molecule also has a methoxyphenyl group, which is a common motif in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, methoxyphenyl group, and furamide group would all contribute to its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the piperidine ring might undergo reactions at the nitrogen atom, and the methoxyphenyl group might be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar furamide group could influence its solubility in different solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this or any chemical compound.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could also involve investigating its physical and chemical properties, and assessing its safety and potential hazards.